Cas no 2228754-88-7 (4-(1-ethynylcyclopropyl)-4-methyloxane)

• Product Name: 4-(1-ethynylcyclopropyl)-4-methyloxane
• CAS No: 2228754-88-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6276802
• PubChem ID: 165711537
• Update Time: 2025-07-14

4-(1-ethynylcyclopropyl)-4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-4-methyloxane
• EN300-1777523
• 2228754-88-7

• Inchi： 1S/C11H16O/c1-3-11(4-5-11)10(2)6-8-12-9-7-10/h1H,4-9H2,2H3
• InChI Key： IJAZUXXDCWQZKL-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1(C#C)CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(1-ethynylcyclopropyl)-4-methyloxane

Exploring the Unique Properties and Applications of 4-(1-ethynylcyclopropyl)-4-methyloxane (CAS No. 2228754-88-7)

In the realm of synthetic organic chemistry, 4-(1-ethynylcyclopropyl)-4-methyloxane (CAS No. 2228754-88-7) has garnered significant attention due to its distinctive structural features and potential applications. This compound, characterized by its cyclopropyl and oxane moieties, represents a fascinating intersection of rigidity and reactivity, making it a valuable candidate for various research and industrial purposes. Its ethynyl group further enhances its utility in click chemistry and polymer synthesis, aligning with the growing demand for modular and efficient chemical building blocks.

The molecular architecture of 4-(1-ethynylcyclopropyl)-4-methyloxane combines a cyclopropane ring with a tetrahydropyran (oxane) scaffold, offering a unique blend of steric constraints and electronic properties. This combination is particularly appealing for drug discovery, where such frameworks are often explored for their ability to modulate bioavailability and metabolic stability. Researchers are increasingly investigating this compound as a potential intermediate in the synthesis of bioactive molecules, especially those targeting neurological and inflammatory pathways—areas of high interest in modern pharmacology.

From a materials science perspective, the ethynyl functional group in 4-(1-ethynylcyclopropyl)-4-methyloxane opens doors to innovative polymer and dendrimer designs. The compound’s ability to participate in Huisgen cycloaddition (a cornerstone of click chemistry) makes it a versatile tool for creating tailored macromolecular structures. This aligns with the surge in demand for smart materials and functional coatings, where precise control over molecular architecture is paramount. Industries ranging from electronics to biomedical engineering are keenly exploring such compounds for their potential in creating next-generation materials.

Environmental sustainability is another hot topic where 4-(1-ethynylcyclopropyl)-4-methyloxane could play a role. As the chemical industry shifts toward green chemistry principles, this compound’s potential for low-waste, high-efficiency transformations is being evaluated. Its compatibility with catalytic processes and ability to form stable yet degradable linkages position it as a candidate for eco-friendly material design. This resonates with the global push for circular economy models and reduced carbon footprints in manufacturing.

In analytical chemistry, the unique spectral signatures of 4-(1-ethynylcyclopropyl)-4-methyloxane (attributable to its cyclopropyl and oxane rings) make it an interesting subject for method development. Advanced techniques like NMR spectroscopy and mass spectrometry are being employed to study its behavior, contributing to broader efforts in structural elucidation and compound characterization. These studies are crucial for quality control in pharmaceutical and material science applications, where purity and consistency are non-negotiable.

The compound’s stability under various conditions is another area of active research. Preliminary data suggest that 4-(1-ethynylcyclopropyl)-4-methyloxane exhibits remarkable thermal resilience, a property highly sought after in high-performance polymers and electronic encapsulants. This has sparked interest in industries dealing with extreme environments, such as aerospace and automotive engineering, where materials must withstand significant thermal and mechanical stress.

Looking ahead, the versatility of 4-(1-ethynylcyclopropyl)-4-methyloxane (CAS No. 2228754-88-7) ensures its place in the evolving landscape of chemical innovation. Whether as a pharmaceutical intermediate, a polymer precursor, or a research tool, this compound exemplifies the synergy between structural ingenuity and functional adaptability. As interdisciplinary research continues to uncover new applications, its role in addressing contemporary scientific and industrial challenges is likely to expand, solidifying its importance in the chemical sciences.